Cas no 2228553-25-9 (tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate
• CAS No: 2228553-25-9
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5810725
• PubChem ID: 165676830
• Update Time: 2025-05-25

tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate
• 2228553-25-9
• EN300-1872839
• tert-butyl N-{1-[1-(aminomethyl)cyclopropyl]-3-methylbutan-2-yl}carbamate

• Inchi： 1S/C14H28N2O2/c1-10(2)11(8-14(9-15)6-7-14)16-12(17)18-13(3,4)5/h10-11H,6-9,15H2,1-5H3,(H,16,17)
• InChI Key： KULZGDHKVZIIKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate (CAS No. 2228553-25-9)

The compound tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate, identified by its CAS No. 2228553-25-9, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in the development of protease inhibitors and enzyme modulators.

In recent years, the demand for custom synthesis intermediates like tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate has surged, driven by advancements in medicinal chemistry and peptide-based therapeutics. This compound's aminomethyl cyclopropyl moiety is particularly noteworthy, as it mimics natural amino acids, enabling its use in the design of novel peptide analogs. Such analogs are critical in addressing challenges like drug resistance and bioavailability in modern therapeutics.

From a synthetic perspective, CAS No. 2228553-25-9 is often utilized in solid-phase peptide synthesis (SPPS) and Fmoc-based strategies, which are pivotal in producing high-purity peptides for clinical research. Its compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—aligns with the growing emphasis on sustainable laboratory practices. This has made it a topic of interest in forums discussing eco-friendly chemical synthesis.

The compound's stability under physiological conditions also positions it as a candidate for prodrug development, a hot topic in pharmaceutical circles. Prodrugs enhance drug delivery by improving solubility or targeting specific tissues, and tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate’s structural flexibility supports such applications. Searches for "prodrug design strategies" and "peptide-derived therapeutics" frequently highlight its relevance.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its purity and consistency in research settings. Laboratories focusing on high-throughput screening or fragment-based drug discovery often prioritize such rigorous quality control. These methodologies are frequently searched alongside terms like "advanced analytical chemistry" and "pharmaceutical intermediates."

In summary, tert-butyl N-{1-1-(aminomethyl)cyclopropyl-3-methylbutan-2-yl}carbamate (CAS No. 2228553-25-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug discovery to sustainable synthesis, addressing key industry challenges while aligning with global trends like precision medicine and green chemistry. As research evolves, this compound is poised to remain a focal point in scientific discourse.